Cas no 2138245-03-9 (Benzenamine, N-ethyl-4-(2-pyrazinyl)-)

• Product Name: Benzenamine, N-ethyl-4-(2-pyrazinyl)-
• CAS No: 2138245-03-9
• MF: C₁₂H₁₃N₃
• MW: 199.251722097397
• CID: 5280846
• Update Time: 2025-10-30

Benzenamine, N-ethyl-4-(2-pyrazinyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, N-ethyl-4-(2-pyrazinyl)-

• Inchi： 1S/C12H13N3/c1-2-14-11-5-3-10(4-6-11)12-9-13-7-8-15-12/h3-9,14H,2H2,1H3
• InChI Key： UGEZGWWRNLDURI-UHFFFAOYSA-N
• SMILES： C1(NCC)=CC=C(C2=NC=CN=C2)C=C1

Additional information on Benzenamine, N-ethyl-4-(2-pyrazinyl)-

Benzenamine, N-Ethyl-4-(2-Pyrazinyl) - A Comprehensive Overview

Benzenamine, N-Ethyl-4-(2-Pyrazinyl), also known by its CAS number 2138245-03-9, is a fascinating compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a benzene ring with an ethylamine group and a pyrazine moiety. The presence of the pyrazine ring introduces interesting electronic properties, making this compound a valuable subject for both theoretical and experimental studies.

The synthesis of Benzenamine, N-Ethyl-4-(2-Pyrazinyl) involves a series of carefully designed reactions that highlight the versatility of modern organic synthesis techniques. Recent advancements in catalytic methods and the use of microwave-assisted synthesis have enabled researchers to achieve higher yields and better purity levels. These developments have not only simplified the synthesis process but also opened up new avenues for exploring its potential applications.

One of the most intriguing aspects of this compound is its electronic structure. The conjugation between the benzene ring and the pyrazine moiety results in unique optical and electronic properties. Recent studies have demonstrated that Benzenamine, N-Ethyl-4-(2-Pyrazinyl) exhibits strong fluorescence under certain conditions, making it a promising candidate for applications in optoelectronics and sensing technologies. Furthermore, its ability to form stable complexes with metal ions has led to its exploration as a potential ligand in coordination chemistry.

In terms of biological activity, Benzenamine, N-Ethyl-4-(2-Pyrazinyl) has shown interesting interactions with various enzymes and proteins. Researchers have reported that this compound exhibits moderate inhibitory effects on certain kinase enzymes, suggesting its potential as a lead compound in drug discovery efforts. However, further studies are required to fully understand its pharmacokinetic properties and toxicity profile.

The application of computational chemistry tools has provided valuable insights into the behavior of Benzenamine, N-Ethyl-4-(2-Pyrazinyl). Density functional theory (DFT) calculations have revealed that the compound's electronic structure is highly sensitive to environmental factors such as solvent polarity and temperature. These findings have implications for its use in various chemical systems where environmental control is critical.

In conclusion, Benzenamine, N-Ethyl-4-(2-Pyrazinyl), with its unique structure and versatile properties, continues to be a subject of intense research interest. Its potential applications span across multiple disciplines, from materials science to pharmacology. As research progresses, it is anticipated that this compound will find even more innovative uses, further solidifying its importance in the chemical community.